Cas no 35906-36-6 (Onjisaponin B)

• Product Name: Onjisaponin B
• CAS No: 35906-36-6
• MF: C₇₅H₁₁₂O₃₅
• MW: 1573.67080783844
• CID: 1057902
• PubChem ID: 21669942
• Update Time: 2025-05-24

Onjisaponin B Chemical and Physical Properties

Names and Identifiers

• Onjisaponin B
• Senegin III
• Onjisaponin-B
• A14693
• CID 138107410
• Sinegin 3
• Onjisaponin B; Senegin III
• 8193AH
• C75H112O35
• C17760
• Q27135064
• 3-O-beta-D-glucopyranosylpre
• CHEBI:66469
• AC-35037
• MS-32199
• SCHEMBL4097653
• 6-deoxy-alpha-L-mannopyranosyl-(1->3)-[beta-D-galactopyranosyl-(1->4)-beta-D-xylopyranosyl-(1->4)-6-deoxy-alpha-L-mannopyranosyl-(1->2)]-6-deoxy-1-O-[(2beta,3beta)-3-(beta-D-glucopyranosyloxy)-2,23,27-trihydroxy-23,28-dioxoolean-12-en-28-yl]-4-O-[3-(4-methoxyphenyl)prop-2-enoyl]-beta-D-galactopyranose
• CS-0018620
• 35906-36-6
• HY-N2099
• AKOS030530165
• 3-O-beta-D-glucopyranosylpresenegenin-28-O-[2-[beta-D-galactopyranosyl(1->4)-beta-D-xylopyranosyl(1->4)-alpha-L-rhamnopyranosyl]]-3-(alpha-L-rhamnopyranosyl)-4-[4'-methoxycinnamoyl]-beta-D-fucopyranoside
• CHEBI:177680
• 6-deoxy-alpha-L-mannopyranosyl-(1->3)-(beta-D-galactopyranosyl-(1->4)-beta-D-xylopyranosyl-(1->4)-6-deoxy-alpha-L-mannopyranosyl-(1->2))-6-deoxy-1-O-((2beta,3beta)-3-(beta-D-glucopyranosyloxy)-2,23,27-trihydroxy-23,28-dioxoolean-12-en-28-yl)-4-O-(3-(4-methoxyphenyl)prop-2-enoyl)-beta-D-galactopyranose
• 3-O-beta-D-Glucopyranosylpresenegenin-28-O-(2-(beta-D-galactopyranosyl(1->4)-beta-D-xylopyranosyl(1->4)-alpha-L-rhamnopyranosyl))-3-(alpha-L-rhamnopyranosyl)-4-(4'-methoxycinnamoyl)-beta-D-fucopyranoside
• DA-76431

• MDL： MFCD28124358
• Inchi： 1S/C75H112O35/c1-30-44(81)48(85)53(90)63(99-30)107-59-58(105-43(80)17-12-33-10-13-34(97-9)14-11-33)32(3)101-67(60(59)108-64-56(93)51(88)57(31(2)100-64)106-62-52(89)47(84)40(28-98-62)104-65-54(91)49(86)45(82)38(26-76)102-65)110-69(96)74-21-20-70(4,5)24-36(74)35-15-16-41-71(6)25-37(79)61(109-66-55(92)50(87)46(83)39(27-77)103-66)73(8,68(94)95)42(71)18-19-72(41,7)75(35,29-78)23-22-74/h10-15,17,30-32,36-42,44-67,76-79,81-93H,16,18-29H2,1-9H3,(H,94,95)/b17-12+/t30-,31-,32+,36-,37-,38+,39+,40+,41+,42+,44-,45-,46+,47-,48+,49-,50-,51-,52+,53+,54+,55+,56+,57-,58-,59-,60+,61-,62-,63-,64-,65-,66-,67-,71+,72+,73-,74-,75-/m0/s1
• InChI Key： QSTBHNPMHXYCII-KJCIHCEPSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H](C[C@@]2(C)[C@H]([C@@]1(C(=O)O)C)CC[C@@]1(C)[C@]3(CO)CC[C@@]4(C(=O)O[C@H]5[C@@H]([C@H]([C@H]([C@@H](C)O5)OC(/C=C/C5C=CC(=CC=5)OC)=O)O[C@H]5[C@@H]([C@@H]([C@H]([C@H](C)O5)O)O)O)O[C@H]5[C@@H]([C@@H]([C@H]([C@H](C)O5)O[C@H]5[C@@H]([C@H]([C@@H](CO5)O[C@H]5[C@@H]([C@H]([C@H]([C@@H](CO)O5)O)O)O)O)O)O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12)O

Computed Properties

• Exact Mass: 1572.70000
• Monoisotopic Mass: 1572.6984152 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 35
• Heavy Atom Count: 110
• Rotatable Bond Count: 22
• Complexity: 3230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 39
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 1573.7
• XLogP3: -1.8
• Topological Polar Surface Area: 545

Experimental Properties

• Color/Form: Powder
• Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Insuluble (8.0E-3 g/L) (25 ºC),
• PSA: 544.57000
• LogP: -3.38420

Onjisaponin B Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：粉末Powder: -20°C 3 years年 4°C 2 years年 / In solvent溶液中:-80°C 6 months月 -20°C 1 month月

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins
• Triterpenoids

Additional information on Onjisaponin B

Onjisaponin B (CAS No. 35906-36-6): A Comprehensive Overview of Its Biochemical Properties and Emerging Applications

Onjisaponin B, a naturally occurring triterpenoid saponin, is characterized by its unique chemical structure and a broad spectrum of biological activities. With the CAS number 35906-36-6, this compound has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. The molecular formula and structural elucidation of Onjisaponin B have been extensively studied, revealing its intricate composition and functional groups that contribute to its biological efficacy.

The primary pharmacological interest in Onjisaponin B stems from its demonstrated ability to modulate various cellular pathways. Recent studies have highlighted its role in anti-inflammatory and antioxidant mechanisms, making it a promising candidate for the development of novel therapeutic agents. The compound's interaction with biological targets, such as enzymes and receptors, has been meticulously investigated to understand its mode of action. This includes its ability to inhibit key inflammatory cytokines and free radical scavenging properties, which are crucial in mitigating oxidative stress.

In the realm of oncology, Onjisaponin B has shown remarkable promise as a chemopreventive and chemotherapeutic agent. Research indicates that it can induce apoptosis in cancer cells while sparing healthy tissues, a property known as selective cytotoxicity. The compound's ability to disrupt cancer cell proliferation by inhibiting critical signaling pathways, such as the PI3K/Akt and MAPK pathways, has been well-documented. Furthermore, preclinical studies have explored its potential in combination therapies, suggesting synergistic effects when paired with conventional chemotherapeutic drugs.

The pharmacokinetic profile of Onjisaponin B is another area of active investigation. Its solubility, bioavailability, and metabolic pathways have been studied to optimize its delivery and efficacy. Advances in nanotechnology have enabled the development of novel formulations that enhance the stability and bioavailability of Onjisaponin B, paving the way for more effective drug delivery systems. These innovations are particularly relevant in addressing challenges associated with oral administration and improving patient compliance.

Beyond its therapeutic potential, Onjisaponin B has also been explored for its role in neuroprotection and neurodegenerative disease management. Emerging evidence suggests that it can cross the blood-brain barrier and exert protective effects against neurotoxic insults. Studies have demonstrated its ability to attenuate cognitive decline in models of Alzheimer's disease by modulating cholinergic pathways and reducing neuroinflammation. These findings position Onjisaponin B as a candidate for developing treatments targeting neurodegenerative disorders.

The anti-diabetic properties of Onjisaponin B have not been overlooked either. Research has shown that it can improve insulin sensitivity and glucose homeostasis by enhancing pancreatic β-cell function. Its ability to inhibit α-glucosidase enzymes has also been noted, which is relevant in managing postprandial hyperglycemia. These effects make Onjisaponin B a multifaceted compound with implications for metabolic disorders beyond diabetes.

The extraction and synthesis of Onjisaponin B remain challenging due to its limited natural abundance. However, advancements in biotechnology have enabled the production of recombinant strains that can biosynthesize this compound more efficiently. Additionally, synthetic chemistry approaches have been refined to produce analogs with enhanced bioactivity while maintaining structural integrity. These efforts are crucial in ensuring a sustainable supply for both research and commercial applications.

The safety profile of Onjisaponin B has been evaluated through rigorous toxicological studies. Preliminary findings suggest that it exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential adverse interactions with other drugs. Collaborative efforts between academia and industry are essential in conducting comprehensive clinical trials to assess its safety and efficacy in human populations.

The regulatory landscape for Onjisaponin B is evolving as more data becomes available on its benefits and risks. Regulatory agencies are increasingly recognizing the potential of natural products like Onjisaponin B and are streamlining pathways for their approval as therapeutics or nutraceuticals. This shift reflects a growing interest in integrating traditional knowledge with modern scientific approaches to develop innovative healthcare solutions.

In conclusion, Onjisaponin B (CAS No.35906-36-6) is a multifaceted compound with significant therapeutic potential across various diseases. Its unique biochemical properties, coupled with emerging research findings, position it as a promising candidate for future medical applications. Continued research efforts aimed at optimizing its production, delivery, and clinical efficacy will be instrumental in realizing its full potential as a therapeutic agent.